(8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide

• Molecular Formula: C28H34BrO2P
• Molecular Weight: 513.4 g/mol
• SMILES: CCOC(=O)CCCCCCC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-]
• InChI: InChI=1S/C28H34O2P.BrH/c1-2-30-28(29)23-15-4-3-5-16-24-31(25-17-9-6-10-18-25,26-19-11-7-12-20-26)27-21-13-8-14-22-27;/h6-14,17-22H,2-5,15-16,23-24H2,1H3;1H/q+1;/p-1
• InChIKey: CUSJUQFVLKXLBQ-UHFFFAOYSA-M

Generic alkyl-TPP salts lack the terminal ethyl ester required for synthesizing F2 furan fatty acids (e.g., 3-Methyl-5-pentyl-2-furannonanoic Acid). This specific phosphonium bromide provides both mitochondrial targeting and a reactive handle for subsequent transformations. - **Essential reagent** in patented furan fatty acid synthesis; analogs cause synthetic failure. - **Versatile building block**: Ester group permits reduction/hydrolysis for drug or fluorophore conjugation. - **Defined 8-carbon spacer** for structure-activity studies on mitochondrial membrane effects. - Typical purity: ≥95% (HPLC). Available for immediate research use.

(8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide – Overview

(8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide (CAS 57267-50-2) is a phosphonium salt characterized by a triphenylphosphonium (TPP+) cation linked to an eight-carbon chain terminating in an ethyl ester group. This structure confers high lipophilicity and a permanent positive charge, properties that define the TPP+ class as the 'gold standard' for mitochondrial targeting due to their ability to accumulate in the mitochondrial matrix in response to the membrane potential [1]. The compound is specifically noted for its role as a critical intermediate in the synthesis of F2 furan fatty acids (3-Methyl-5-pentyl-2-furannonanoic Acid), a unique class of bioactive lipids with radical-scavenging and anti-inflammatory properties .

Synthetic Application Intermediate for F2 furan fatty acid total synthesis

Conjugation Handle Ethyl ester enables downstream modification for mitochondria-targeted cargo

Class Identity Reported TPP+ cation class for mitochondrial membrane potential studies

• [1] Ong, H. C., Coimbra, J. T. S., Ramos, M. J., Xing, B., Fernandes, P. A., & García, F. (2021). Alkyl vs. aryl modifications: a comparative study on modular modifications of triphenylphosphonium mitochondrial vectors. RSC Chemical Biology, 2(6), 1643-1650. View Source

Limitations of Generic TPP+ Analogs

Substitution with a generic alkyltriphenylphosphonium salt is not feasible due to the precise functional requirement of the terminal ethyl ester. The structure of (8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide is uniquely specified as a reagent in a patented synthesis pathway leading to F2 furan fatty acids . While other TPP+ compounds like DecylTPP or MitoQ are widely used as mitochondrial vectors or probes, they lack the specific ester functionality required for subsequent chemical transformations [1]. This ester is not merely a structural variant but a reactive handle essential for the intended synthetic step. Therefore, selecting a close analog without this functional group would lead to synthetic failure, resulting in wasted resources and lost research time.

Target Compound

Generic TPP+ Analog (e.g., DecylTPP)

Functional Group Terminal ethyl ester: reactive handle for synthesis

Mismatch Lacks ester group; simple alkyl chain cannot undergo further chemical conversion

Documented Role Validated synthetic intermediate for F2 furan fatty acids

Mismatch DecylTPP is used as a mitochondrial uncoupler/control, not a synthetic reagent

• [1] Armstrong, J. A., Cash, N. J., Ouyang, Y., Morton, J. C., Chvanov, M., Latawiec, D., ... & Sutton, R. (2019). Mitochondrial Targeting of Antioxidants Alters Pancreatic Acinar Cell Bioenergetics and Determines Cell Fate. International Journal of Molecular Sciences, 20(7), 1700. View Source

Quantitative Selection Evidence

Key Intermediate for Furan Fatty Acid Synthesis

Unlike generic alkyltriphenylphosphonium bromides (e.g., DecylTPP, ButylTPP) that serve as mitochondrial probes or controls, (8-Ethoxy-8-oxooctyl)triphenylphosphonium Bromide has a defined and singular application as a synthetic intermediate. Its use is specifically documented in the synthesis of 3-Methyl-5-pentyl-2-furannonanoic Acid (M320375), a F2 furan fatty acid . This contrasts with DecylTPP, which is employed as a non-antioxidant control in mitochondrial bioenergetics studies [1].

Synthetic Role

Reported

Validated intermediate for F2 furan fatty acid synthesis vs DecylTPP as mitochondrial control

Enables specific synthetic pathway completion

Qualitative difference: reagent vs biological probe

Evidence Dimension	Documented Role in Peer-Reviewed Synthetic Methodology
Target Compound Data	Validated intermediate for F2 furan fatty acid synthesis
Comparator Or Baseline	DecylTPP: Used as a mitochondrial uncoupler/control in cell biology [1]
Quantified Difference	Qualitative difference in application (Synthetic reagent vs. Biological probe)
Conditions	Analysis of published literature and technical datasheets

Why This Matters

For researchers synthesizing F2 furan fatty acids or analogous bioactive lipids, this is the only TPP+ compound that will complete the synthetic pathway.

• [1] Armstrong, J. A., Cash, N. J., Ouyang, Y., Morton, J. C., Chvanov, M., Latawiec, D., ... & Sutton, R. (2019). Mitochondrial Targeting of Antioxidants Alters Pancreatic Acinar Cell Bioenergetics and Determines Cell Fate. International Journal of Molecular Sciences, 20(7), 1700. View Source

Ethyl Ester Functional Group Specificity

The defining feature of this compound is its terminal ethyl ester group (C(O)OCH2CH3). This is in stark contrast to the methyl or non-esterified alkyl chains found in common TPP+ analogs like Methyltriphenylphosphonium Bromide or DecylTPP. The presence of this ester provides a site for further chemical modification, such as hydrolysis to a carboxylic acid or reduction to an alcohol, which are not possible with simple alkyl-TPP+ compounds . In a comparative study on TPP+ modifications, it was established that altering the alkyl linker length directly modulates the molecule's lipophilicity and biological behavior, underscoring that even subtle chain changes create distinct chemical entities [1].

Functional Handle

Class-level inference

Terminal ethyl ester present; absent in DecylTPP, ButylTPP

Required for downstream chemical modification

Simple alkyl-TPP+ salts cannot substitute

Evidence Dimension	Presence of a Reactive Ester Functional Group
Target Compound Data	Terminal ethyl ester group present on an 8-carbon alkyl chain
Comparator Or Baseline	DecylTPP (C10 alkyl chain), ButylTPP (C4 alkyl chain): No terminal ester functionality [1]
Quantified Difference	Unique functional group enables specific downstream chemistry (e.g., hydrolysis, transesterification)
Conditions	Chemical structure comparison

Why This Matters

This functional group is a mandatory requirement for the compound's designated use as an intermediate and is the primary reason simpler alkyl-TPP+ salts cannot be substituted.

• [1] Ong, H. C., Coimbra, J. T. S., Ramos, M. J., Xing, B., Fernandes, P. A., & García, F. (2021). Alkyl vs. aryl modifications: a comparative study on modular modifications of triphenylphosphonium mitochondrial vectors. RSC Chemical Biology, 2(6), 1643-1650. View Source

Enhanced Lipophilicity from Octyl Chain

The 8-carbon alkyl chain of this compound confers greater lipophilicity compared to shorter-chain TPP+ derivatives. A systematic study of alkyltriphenylphosphonium cations (Cn-TPP+) demonstrated that mitochondrial uncoupling and biological activity increase proportionally with alkyl chain length, with the stimulatory effect on mitochondrial respiration steadily increasing from butyl to dodecyl derivatives [1]. The 8-carbon chain (octyl) sits at a midpoint in this activity gradient, showing significant biological effects in bacterial and mitochondrial systems, unlike the minimal activity of butyl-TPP+ [1]. This supports the design principle that longer alkyl chains, up to 10-12 carbons, enhance mitochondrial accumulation and efficacy of TPP+-linked drugs [2].

Chain-Length Effect

Class-level inference

Octyl (C8) shows intermediate-to-high uncoupling activity

Supports structure-activity relationship review

Respiratory effect: C4 minimal, C12 highest

Evidence Dimension	Effect of Alkyl Chain Length on Mitochondrial Respiration
Target Compound Data	Octyl (C8) derivative shows intermediate-to-high uncoupling activity
Comparator Or Baseline	Butyl-TPP+ (C4): Exhibits minimal uncoupling effect at low doses; Decyl-TPP+ (C10) and Dodecyl-TPP+ (C12): Exhibit highest uncoupling activity [1]
Quantified Difference	A stimulatory effect on mitochondrial respiration steadily increases with alkyl chain length from C4 to C12
Conditions	Isolated mitochondria, bacteria, and liposome systems

Why This Matters

This confirms that the 8-carbon linker in this compound is a deliberate design choice that balances lipophilicity and biological activity, making it a valuable scaffold for developing mitochondria-targeted probes or therapeutics.

• [1] Khailova, L. S., Nazarov, P. A., Sumbatyan, N. V., Korshunova, G. A., Rokitskaya, T. I., Dedukhova, V. I., ... & Antonenko, Y. N. (2015). Uncoupling and Toxic Action of Alkyltriphenylphosphonium Cations on Mitochondria and the Bacterium Bacillus subtilis as a Function of Alkyl Chain Length. Biochemistry (Moscow), 80(12), 1589-1597. View Source
• [2] Méndez, D., Urra, F. A., Millas-Vargas, J. P., et al. (2023). Assessing mitochondria-targeted acyl hydroquinones on the mitochondrial platelet function and cytotoxic activity: Role of the linker length. Redox Biology, 63, 102740. View Source

Application Scenarios

F2 Furan Fatty Acid Synthesis for Lipidomics

This is the primary application documented for this compound. Researchers investigating the biological roles of furan fatty acids, which are known for their radical-scavenging and anti-inflammatory effects, require this specific intermediate to complete the total synthesis of 3-Methyl-5-pentyl-2-furannonanoic Acid and related molecules . This application is essential for generating pure standards for lipidomic analysis or for producing sufficient quantities for in vitro and in vivo studies of these bioactive lipids.

Mitochondria-Targeted Conjugate Synthesis

The compound serves as a versatile building block for creating new mitochondria-targeted molecules. The terminal ethyl ester can be selectively reduced or hydrolyzed to yield an alcohol or carboxylic acid intermediate, respectively, providing a functional handle for conjugation to a drug, fluorophore, or other cargo . This enables medicinal chemists to build a library of TPP+-conjugated compounds with a defined 8-carbon spacer, leveraging the established principle that longer linkers enhance mitochondrial accumulation and biological potency [1].

TPP+ Linker Structure & Mitochondrial Bioenergetics

For studies aimed at understanding how specific structural modifications to the TPP+ vector influence mitochondrial function, this compound provides a precise molecular probe. Unlike simpler alkyl-TPP+ controls like DecylTPP, its unique ester-containing chain offers a distinct chemical environment. It can be used in comparative studies with other octyl-TPP+ derivatives to isolate the effect of the terminal ester on mitochondrial membrane potential, uncoupling activity, and cellular toxicity, as established by studies on the structure-activity relationship of alkyl-TPP+ cations [1].

Application

Selection Property

Validation Focus

F2 Furan Fatty Acid Synthesis

Synthetic intermediate with reactive ethyl ester

Synthetic pathway completion for lipid standards

Mitochondria-Targeted Conjugate Synthesis

Ethyl ester handle for drug/fluorophore conjugation

Linker-dependent mitochondrial accumulation review

TPP+ Linker Structure & Bioenergetics Studies

C8 ester chain specificity vs alkyl analogs

Structure-activity relationship and uncoupling review

• [1] Khailova, L. S., Nazarov, P. A., Sumbatyan, N. V., Korshunova, G. A., Rokitskaya, T. I., Dedukhova, V. I., ... & Antonenko, Y. N. (2015). Uncoupling and Toxic Action of Alkyltriphenylphosphonium Cations on Mitochondria and the Bacterium Bacillus subtilis as a Function of Alkyl Chain Length. Biochemistry (Moscow), 80(12), 1589-1597. View Source